Cas no 1251703-11-3 (4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide)

• Product Name: 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide
• CAS No: 1251703-11-3
• MF: C₁₅H₁₈N₄O₂S₂
• MW: 350.459020137787
• CID: 5403201
• Update Time: 2025-10-21

4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-N-ethyl-5-N-[(4-methylsulfanylphenyl)methyl]-1,2-thiazole-3,5-dicarboxamide
• 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide

• Inchi： 1S/C15H18N4O2S2/c1-3-17-14(20)12-11(16)13(23-19-12)15(21)18-8-9-4-6-10(22-2)7-5-9/h4-7H,3,8,16H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： ZFMRAOQKGMDNQN-UHFFFAOYSA-N
• SMILES： S1C(C(N([H])C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])SC([H])([H])[H])=O)=C(C(C(N([H])C([H])([H])C([H])([H])[H])=O)=N1)N([H])[H]

Computed Properties

• Exact Mass: 350.087
• Monoisotopic Mass: 350.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide

Comprehensive Overview of 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide (CAS No. 1251703-11-3)

The compound 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide, identified by its CAS No. 1251703-11-3, is a highly specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole core and methylsulfanylphenyl moiety, has garnered attention for its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of heterocyclic chemistry revolves around the synthetic pathways for thiazole-based compounds. The synthesis of 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide typically involves multi-step reactions, including the condensation of ethyl isocyanate with 4-(methylsulfanyl)benzylamine, followed by cyclization to form the thiazole ring. Researchers often inquire about yield optimization and green chemistry approaches, reflecting the growing demand for sustainable synthesis methods in modern laboratories.

In the context of drug discovery, this compound's structural motifs align with current trends in targeting kinase inhibitors and GPCR modulators. Its dicarboxamide functionality and amino group make it a promising scaffold for medicinal chemistry applications, particularly in the development of small-molecule therapeutics. Recent literature highlights the importance of thiazole derivatives in addressing drug resistance, a hot topic in antibiotic and anticancer research.

The physicochemical properties of CAS No. 1251703-11-3 are frequently queried in computational chemistry databases. With a molecular weight of 336.45 g/mol and logP values suggesting moderate lipophilicity, this compound exhibits favorable characteristics for bioavailability studies. Its hydrogen bond donor/acceptor profile (3 and 5, respectively) makes it a subject of interest in QSAR modeling and molecular docking simulations, addressing the rising demand for in silico drug design tools.

From an agrochemical perspective, the methylsulfanyl group in this compound has sparked investigations into its potential as a pesticide intermediate. The thiazole ring is known to confer bioactivity against various pests, aligning with the industry's search for novel crop protection agents. This application area responds to the increasing global focus on sustainable agriculture and food security, making it a timely subject for research.

Analytical characterization of 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control specialists. The compound's chromatographic behavior and spectral fingerprints are crucial for method development in pharmaceutical analysis, addressing the need for reliable analytical protocols in regulatory submissions.

In material science, the conjugated system of this thiazole derivative has potential applications in organic electronics. Researchers exploring semiconducting materials often investigate similar structures for their charge transport properties, connecting to the booming field of flexible electronics and optoelectronic devices.

The stability profile of CAS No. 1251703-11-3 under various storage conditions is another frequently searched topic. Preliminary studies suggest that the compound remains stable at room temperature when protected from moisture and light, important considerations for long-term storage in research settings.

Patent literature reveals growing interest in this chemical entity, with applications ranging from pharmaceutical compositions to specialty chemicals. The compound's IP landscape is often queried by R&D strategists, reflecting the competitive nature of innovation protection in the chemical industry.

As regulatory frameworks evolve, the safety assessment of 4-amino-N3-ethyl-N5-{[4-(methylsulfanyl)phenyl]methyl}-1,2-thiazole-3,5-dicarboxamide remains an active area of investigation. While not classified as hazardous under current systems, proper laboratory handling procedures should always be followed, addressing the scientific community's emphasis on responsible research practices.

Future research directions may explore the compound's potential in combinatorial chemistry libraries or as a building block for more complex architectures. The versatility of the thiazole scaffold continues to inspire innovation across multiple disciplines, from life sciences to advanced materials development.